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Introduction

O-Demethylpaulomycin A is a naturally occurring antibiotic belonging to the paulomycin
family of glycosidic compounds. These complex molecules are produced by various strains of
Streptomyces, notably Streptomyces paulus. Structurally, O-Demethylpaulomycin A is a
derivative of paulomycin A, from which it differs by the absence of a methyl group on the
paulomycose sugar moiety. This modification, while seemingly minor, can have significant
implications for the compound's biological activity and pharmacokinetic profile. This document
provides an in-depth technical guide to the physical, chemical, and biological properties of O-
Demethylpaulomycin A, intended to serve as a valuable resource for researchers in the fields
of natural product chemistry, microbiology, and drug development.

Physical and Chemical Properties

O-Demethylpaulomycin A is a complex molecule with a variety of functional groups that
dictate its physical and chemical behavior. While detailed experimental data for some
properties are not readily available in the public domain, the following table summarizes the
known and calculated characteristics of this compound.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15565469#bc-rfq
https://www.benchchem.com/product/b15565469/docs?utm_src=pdf-body#o-demethylpaulomycin-a-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15565469/docs?utm_src=pdf-body#o-demethylpaulomycin-a-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15565469/docs?utm_src=pdf-body#o-demethylpaulomycin-a-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15565469/docs?utm_src=pdf-body#o-demethylpaulomycin-a-a-comprehensive-technical-overview
https://www.benchchem.com/product/b15565469/docs?utm_src=pdf-body#o-demethylpaulomycin-a-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565469?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source/Method
Molecular Formula C33H44N2017S Mass Spectrometry[1]
Molecular Weight 792.77 g/mol Calculated from Molecular
Formula

Appearance Data not available

Melting Point Data not available
Solubility Data not available

UV-Vis Amax Data not available

Further research is required to experimentally determine the melting point, solubility, and UV-
Vis absorption maxima for O-Demethylpaulomycin A.

Spectroscopic Data

The structure of O-Demethylpaulomycin A was elucidated primarily through the use of
modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Fast
Atom Bombardment Mass Spectrometry (FAB-MS).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data were instrumental in determining the complex stereochemistry
and connectivity of the various subunits of O-Demethylpaulomycin A.[1]

(Specific chemical shift data (& in ppm), coupling constants (J in Hz), and peak multiplicities for
1H and 3C NMR are not available in the reviewed literature. Access to the full experimental
data from the original structural elucidation studies would be required for a complete spectral
assignment.)

Mass Spectrometry (MS)

Fast Atom Bombardment Mass Spectrometry (FAB-MS) was utilized to determine the molecular
formula of O-Demethylpaulomycin A.[1] This soft ionization technique is well-suited for
analyzing large, thermally labile molecules like paulomycins.
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(Detailed fragmentation patterns from FAB-MS/MS experiments are not available in the
reviewed literature. Such data would be valuable for confirming the structure and identifying
characteristic fragmentation pathways.)

Infrared (IR) Spectroscopy

(Specific infrared absorption frequencies (in cm~1) for O-Demethylpaulomycin A are not
available in the reviewed literature. However, based on its structure, one would expect to
observe characteristic absorption bands for O-H, N-H, C=0 (ester and amide), C=C, and C-O
functional groups.)

Experimental Protocols
Isolation and Purification of O-Demethylpaulomycin A

O-Demethylpaulomycin A has been isolated from the fermentation broth of Streptomyces
paulus (strain 273).[1] The general workflow for its isolation and purification involves the
following steps:

Fermentation of Harvest Solvent Extraction Crude Extract Chromatographic Separation Fractionation Purification of
Streptomyces paulus of Fermentation Broth (e.g., HPLC) O-Demethylpaulomycin A

Purified O-Demethylp@

Connectivity & Stereochemistry / Molecular Formula

Proposed Structure

y-Butyrolactone Binds to GBL Receptor Initiates Signal Transduction Activates
(Signaling Molecule) P Cascade

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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